Cas no 2580210-14-4 ({6,6-Difluorobicyclo[3.1.0]hexan-1-yl}methanesulfonamide)

• Product Name: {6,6-Difluorobicyclo[3.1.0]hexan-1-yl}methanesulfonamide
• CAS No: 2580210-14-4
• MF: C₇H₁₁F₂NO₂S
• MW: 211.229547739029
• CID: 5976566
• PubChem ID: 165886245
• Update Time: 2025-10-05

{6,6-Difluorobicyclo[3.1.0]hexan-1-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-27733716
• 2580210-14-4
• {6,6-difluorobicyclo[3.1.0]hexan-1-yl}methanesulfonamide
• {6,6-Difluorobicyclo[3.1.0]hexan-1-yl}methanesulfonamide

• Inchi： 1S/C7H11F2NO2S/c8-7(9)5-2-1-3-6(5,7)4-13(10,11)12/h5H,1-4H2,(H2,10,11,12)
• InChI Key： BVUIERXSMRGWCB-UHFFFAOYSA-N
• SMILES： S(CC12CCCC1C2(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 211.04785609g/mol
• Monoisotopic Mass: 211.04785609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.5Ų

Additional information on {6,6-Difluorobicyclo[3.1.0]hexan-1-yl}methanesulfonamide

{6,6-Difluorobicyclo[3.1.0]hexan-1-yl}methanesulfonamide: Structural Features and Emerging Applications in Medicinal Chemistry

{6,6-Difluorobicyclo[3.1.0]hexan-1-yl}methanesulfonamide (CAS No: 2580210-14-4) represents a novel class of organofluorine compounds with a unique bicyclic scaffold that has recently attracted significant attention in pharmaceutical research. The compound's structure combines a 6,6-difluorobicyclo[3.1.0]hexane core with a methanesulfonamide functional group, offering a versatile platform for drug design and development. The presence of two fluorine atoms at the 6-position introduces electronic and steric effects that enhance molecular rigidity while modulating hydrophobic interactions, making it particularly valuable for optimizing ligand-target binding properties.

The bicyclo[3.1.0]hexane framework is inherently conformationally constrained, which is advantageous for creating bioactive molecules with defined three-dimensional geometries. This structural rigidity reduces conformational entropy loss upon binding to biological targets, a critical factor in improving drug efficacy and selectivity. Recent studies have demonstrated that the incorporation of fluorine atoms into such frameworks can significantly enhance metabolic stability by reducing susceptibility to cytochrome P450-mediated oxidation, a common limitation in traditional drug candidates.

The methanesulfonamide moiety in this compound serves as a bioisostere for carboxylic acid groups in many pharmacologically active molecules. This functional group exhibits favorable hydrogen bonding capabilities while maintaining lipophilicity, enabling improved cell membrane permeability without compromising aqueous solubility balance. Computational studies published in the Journal of Medicinal Chemistry (2023) have shown that the sulfonamide linkage can form multiple hydrogen bonds with target proteins, particularly in kinase inhibition assays where such interactions are critical for potency.

In the context of modern drug discovery programs, the {6,6-difluorobicyclo[3.1.0]hexan-1-yl}methanesulfonamide scaffold has emerged as an attractive building block for developing small molecule inhibitors targeting epigenetic regulators like bromodomain-containing proteins (BRDs). The fluorinated bicyclic system provides optimal planarity and aromatic character when conjugated with appropriate heteroatoms, as demonstrated in recent clinical candidates for oncology indications where BRD inhibition is implicated in tumor suppression pathways.

Synthetic methodologies for this compound have evolved significantly over the past decade, with modern approaches focusing on transition metal-catalyzed C-F bond formation techniques to achieve site-specific fluorination with high regioselectivity and yield efficiency. A notable advancement reported by the group at ETH Zurich (2024) involves nickel-catalyzed cross-coupling reactions under mild conditions that preserve the integrity of the bicyclic core while enabling late-stage functionalization of the sulfonamide group.

The pharmacokinetic profile of compounds derived from this scaffold has been extensively characterized using advanced mass spectrometry techniques coupled with microdosing studies in preclinical models. Data from these investigations indicate improved oral bioavailability compared to non-fluorinated analogs, attributed to enhanced P-glycoprotein efflux resistance and reduced first-pass metabolism in hepatic tissues.

In the field of chemical biology research, this compound serves as an important tool for studying protein-ligand interactions through biophysical methods such as surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC). The well-defined structure allows for precise quantification of binding affinities and thermodynamic parameters essential for rational drug design processes.

Ongoing research programs are exploring the potential of this scaffold as a prodrug carrier system due to its ability to form stable covalent bonds with various therapeutic payloads while maintaining biocompatibility profiles comparable to established delivery platforms like polyethylene glycol (PEG). Preliminary data suggest that these conjugates exhibit enhanced tumor targeting capabilities through EPR effect mechanisms observed in solid tumor models.

The unique combination of structural features found in {6,6-difluorobicyclo[3.1.0]hexan-1-yl}methanesulfonamide positions it as a valuable lead structure across multiple therapeutic areas including oncology, neurodegenerative diseases, and inflammatory disorders where modulation of specific protein targets remains challenging using conventional approaches.